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Get Quote

The following protocol is adapted from a bioanalytical method that was developed and validated according

to US FDA guidelines to support Phase I/II clinical trials of Tolinapant (ASTX660) in adults with advanced

solid tumors or lymphomas [1] [2].

Materials and Reagents

Analytes: Tolinapant and its internal standard, d4-tolinapant [2].

Mobile Phase:
Mobile Phase A: 0.1% formic acid in water [2].

Mobile Phase B: 0.1% formic acid in acetonitrile [2].
Extraction Solvent: Methyl tert-butyl ether (MTBE) [2].

Blank Matrix: Drug-free human plasma with K₂EDTA as an anticoagulant [2].

Instrumentation and Chromatography

LC System: HPLC system (e.g., Shimadzu LC-30AD) [2].

Mass Spectrometer: Tandem mass spectrometer (e.g., Sciex API 5500) with positive turbo ion spray
ionization [2].

Analytical Column: Acquity BEH C18 (1.7 µm, 50 mm × 2.1 mm i.d.) [2].
Column Temperature: Ambient [2].

Flow Rate: 0.6 mL/min [2].
Injection Volume: 5 µL [2].
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Gradient Program: The following table details the mobile phase gradient used for separation [2]:

Time (min) % Mobile Phase B (0.1% FA in ACN) Elution Mode

0.00 15% Isocratic

0.20 50% Step Gradient

1.00 95% Linear Gradient

1.50 95% Isocratic

2.20 15% Linear Gradient

3.15 15% Re-equilibration

Mass Spectrometry Detection

Detection was performed in Multiple Reaction Monitoring (MRM) mode. The key parameters are

summarized below [2]:

Analyte
Precursor Ion → Product Ion
(m/z)

Declustering Potential
(V)

Collision Energy
(V)

Tolinapant 540.5 → 439.3 110 38

d4-Tolinapant
(IS)

554.5 → 443.3 120 40

Ion Source Conditions: Turbolon spray voltage: 5000 V; temperature: 500°C; curtain gas: 30 psi;
collision gas: 8 psi; nebulizing and auxiliary gas: 50 psi each [2].

Sample Preparation: Liquid-Liquid Extraction Workflow

The sample preparation procedure is visually summarized in the following diagram:
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50 µL Plasma Sample

Add Internal Standard
(50 µL d4-Tolinapant working solution)

Add 100 µL Water
and 700 µL MTBE

Vortex Mix for 3 min
(1500-1800 rpm)

Centrifuge at 2500 rpm
for 5 min

Collect Organic Layer
(Supernatant)

Evaporate to Dryness
under N₂ at 35°C

Reconstitute in
ACN:Water (10:90, v/v)
with 0.2% Formic Acid

LC-MS/MS Analysis
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Method Validation Summary

The described method was rigorously validated. The key performance characteristics are tabulated below [2]:

Validation Parameter Result

Linear Range 1 - 500 ng/mL

Correlation Coefficient (r²) 0.999

Intra-day Precision (CV) < 11.4%

Inter-day Precision (CV) < 11.4%

Accuracy 101% (for dilution QC)

Mean Recovery 85.1 - 94.4%

Matrix Effect Negligible

Clinical Application of the Method

This validated method is not just a theoretical exercise; it has been successfully applied in clinical trials to

determine the human pharmacokinetic profile of Tolinapant [1] [2].

Recent and ongoing clinical studies are exploring Tolinapant in combination with other therapies. For

instance:

A 2024 study published in Clinical Cancer Research combined Tolinapant (180 mg/day) with

definitive radiotherapy in patients with advanced head and neck cancer. The treatment was well-
tolerated and showed a proliferation of activated T-cells in a subset of patients [3].

The CRAIN trial, a Phase 1b study initiated in 2024, is determining the safe dosage of Tolinapant
when combined with standard cisplatin-based chemoradiotherapy for treating cervical cancer [4].
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Key Considerations for Method Adaptation

When implementing this method in your laboratory, consider the following:

Selectivity: The method demonstrated high selectivity for Tolinapant, with no endogenous

interference from six independent batches of blank human plasma [2].
Robustness: The use of a stable isotopic internal standard (d4-tolinapant) corrects for potential

variability during sample preparation and ionization, contributing to the method's high precision and
accuracy [2].

Regulatory Compliance: This method was validated per FDA guidelines, making it suitable for
supporting regulatory submissions for clinical trials [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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